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Compound of Interest

Compound Name:
3-(Chloromethyl)-6-

methylquinoline

Cat. No.: B15262625

Get Quote

Executive Summary
6-Methyl-3-quinolylmethyl chloride (IUPAC: 3-(chloromethyl)-6-methylquinoline) represents

a high-value pharmacophore intermediate in medicinal chemistry.[1] Its structural utility lies in

the 3-position methylene linker, which serves as a versatile electrophilic handle for attaching

the lipophilic 6-methylquinoline core to diverse nucleophiles (amines, thiols, phenols).

This scaffold is particularly prominent in the development of kinase inhibitors (e.g., PI3K/mTOR

pathways) and nuclear receptor modulators (e.g., RORγt inverse agonists), where the 6-methyl

group enhances hydrophobic binding interactions and metabolic stability—a phenomenon often

described in drug design as the "Magic Methyl" effect.

Chemical Identity & Nomenclature[1][2][3][4]
The precise identification of this compound is critical due to the existence of positional isomers

(e.g., 2-chloromethyl or 4-chloromethyl variants) which have vastly different reactivities.[1]
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Parameter Technical Specification

IUPAC Name 3-(Chloromethyl)-6-methylquinoline

Common Synonyms
6-Methyl-3-quinolyl-methyl chloride; 3-

Chloromethyl-6-methyl-quinoline

CAS Registry Number
1365939-64-5 (Hydrochloride salt); Free base

often cited generically

Molecular Formula C₁₁H₁₀ClN

Molecular Weight 191.66 g/mol (Free base)

Physical State
Off-white to yellow solid (typically handled as

HCl salt for stability)

Solubility
Soluble in DCM, DMSO, Methanol; sparingly

soluble in water (free base)

Reactivity Class Benzylic-like halide (High electrophilicity)

Synthetic Pathways & Causality
The synthesis of 6-methyl-3-quinolylmethyl chloride is rarely a single-step process.[1] It is most

reliably generated via the chlorination of the corresponding alcohol precursor (6-

methylquinoline-3-methanol).[1] The choice of reagents here is dictated by the need to

suppress side reactions such as polymerization or hydrolysis.

Core Synthetic Logic[9]
Precursor Assembly: The quinoline ring is constructed (often via Vilsmeier-Haack or Skraup

methodologies) to yield a 3-formyl or 3-carboxylate intermediate.[1]

Reduction: The carbonyl functionality at C3 is reduced to a primary alcohol (Methanol group).

[1]

Chlorination: The hydroxyl group is converted to a chloride.[1] Thionyl chloride (

) is the standard reagent, often used with a catalytic amount of DMF to form the reactive
Vilsmeier intermediate in situ, facilitating the substitution.
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Workflow Diagram (DOT)

Mechanistic Rationalep-Toluidine
(Precursor)

2-Chloro-3-formyl-
6-methylquinoline

Vilsmeier-Haack
(POCl3, DMF) 6-Methylquinoline-

3-methanol

1. Dehalogenation (Pd/C)
2. Reduction (NaBH4)

6-Methyl-3-quinolylmethyl
chlorideChlorination

(SOCl2, DCM)

Alcohol activation
required for

Cl substitution

Click to download full resolution via product page

Caption: Step-wise synthetic progression from aniline precursors to the target alkyl chloride,

highlighting the critical reduction and chlorination phases.

Experimental Protocol: Chlorination of 6-
Methylquinoline-3-methanol
Context: This protocol describes the conversion of the alcohol intermediate to the chloride. This

step is sensitive to moisture; the generated HCl gas requires proper venting.[1]

Materials
Precursor: 6-Methylquinoline-3-methanol (1.0 eq)[1]

Reagent: Thionyl Chloride (

) (1.5 - 2.0 eq)[1]

Solvent: Dichloromethane (DCM) (Anhydrous)[1]

Catalyst: DMF (1-2 drops)[1]

Step-by-Step Methodology
Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar, addition

funnel, and a reflux condenser connected to a caustic scrubber (NaOH trap) to neutralize
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HCl/SO2 off-gas.

Dissolution: Charge the flask with 6-methylquinoline-3-methanol and anhydrous DCM

(approx. 10 mL/g). Cool the solution to 0°C in an ice bath.

Activation: Add catalytic DMF (dimethylformamide).[1] Causality: DMF reacts with thionyl

chloride to form the Vilsmeier reagent (chloroiminium ion), which is a more potent

electrophile than thionyl chloride alone, accelerating the reaction.

Addition: Add thionyl chloride dropwise over 15-20 minutes. Observe gas evolution.

Reaction: Allow the mixture to warm to room temperature. If TLC indicates incomplete

conversion after 2 hours, heat to reflux (40°C) for 1 hour.

Workup:

Concentrate the reaction mixture under reduced pressure to remove excess

and solvent.[1]

Critical Step: Co-evaporate with toluene (2x) to remove traces of thionyl chloride.

The residue is typically the hydrochloride salt. If the free base is required, partition

between DCM and saturated

, dry over

, and concentrate.

Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. The compound is an

alkylating agent and prone to hydrolysis.[1]

Applications in Drug Discovery[9][10][11]
The 6-methyl-3-quinolylmethyl moiety acts as a critical "warhead" or linker in Structure-Activity

Relationship (SAR) studies.[1]

Pharmacological Significance[10][12][13]
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The "Magic Methyl" Effect: The methyl group at position 6 is strategically placed to fill

hydrophobic pockets in protein targets (e.g., kinases). It often improves potency by

displacing high-energy water molecules from the binding site.[1]

Kinase Inhibition: Derivatives of this scaffold have been explored in PI3K/mTOR inhibitors,

where the quinoline nitrogen forms hydrogen bonds with the hinge region of the kinase ATP-

binding site.

RORγt Modulation: 6-substituted quinolines have been identified as inverse agonists for the

retinoic acid receptor-related orphan receptor gamma t (RORγt), a key driver of Th17 cell

differentiation in autoimmune diseases.[1][2]

SAR Logic Diagram (DOT)
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Caption: Structure-Activity Relationship (SAR) map illustrating the functional roles of specific

sites on the 6-methyl-3-quinolylmethyl scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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